Cas no 2034461-71-5 (2-(cyclopropanesulfonyl)-2,3-dihydro-1H-isoindole)

• Product Name: 2-(cyclopropanesulfonyl)-2,3-dihydro-1H-isoindole
• CAS No: 2034461-71-5
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 5333700
• Update Time: 2025-10-22

2-(cyclopropanesulfonyl)-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylsulfonyl)isoindoline
• 2-cyclopropylsulfonyl-1,3-dihydroisoindole
• 2-(cyclopropanesulfonyl)-2,3-dihydro-1H-isoindole

• Inchi： 1S/C11H13NO2S/c13-15(14,11-5-6-11)12-7-9-3-1-2-4-10(9)8-12/h1-4,11H,5-8H2
• InChI Key： YVTUADTXBBLZJV-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CC2C=CC=CC=2C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• XLogP3: 1.1
• Topological Polar Surface Area: 45.8

Additional information on 2-(cyclopropanesulfonyl)-2,3-dihydro-1H-isoindole

2-(Cyclopropanesulfonyl)-2,3-Dihydro-1H-Isoindole: A Comprehensive Overview

The compound with CAS No. 2034461-71-5, commonly referred to as 2-(cyclopropanesulfonyl)-2,3-dihydro-1H-isoindole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane ring with a sulfonyl group and an isoindole framework. The isoindole moiety, a derivative of indole, is known for its versatility in chemical synthesis and its potential applications in drug design.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to induce strain-induced reactivity and unique pharmacokinetic profiles. The integration of a cyclopropane ring into the isoindole framework in 2-(cyclopropanesulfonyl)-2,3-dihydro-1H-isoindole offers a novel platform for exploring new therapeutic agents. Researchers have demonstrated that this compound exhibits promising activity in various biological assays, particularly in the context of enzyme inhibition and receptor modulation.

The synthesis of 2-(cyclopropanesulfonyl)-2,3-dihydro-1H-isoindole involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the isoindole core through cyclization reactions and the subsequent introduction of the cyclopropanesulfonyl group via sulfonation or related methods. The use of advanced catalytic systems and precise reaction conditions ensures high yields and excellent stereochemical control during the synthesis.

In terms of applications, 2-(cyclopropanesulfonyl)-2,3-dihydro-1H-isoindole has shown potential in several areas. For instance, its ability to act as a template for bioisosteric replacements has made it a valuable tool in drug discovery programs targeting G-protein coupled receptors (GPCRs) and kinases. Additionally, the compound's unique electronic properties make it an attractive candidate for use in fluorescent sensors and other optoelectronic devices.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular properties of 2-(cyclopropanesulfonyl)-2,3-dihydro-1H-isoindole. Quantum mechanical calculations have provided insights into its electronic structure, revealing that the cyclopropane ring introduces significant strain that can influence both its reactivity and bioavailability. These findings have paved the way for the development of more efficient synthetic routes and improved formulations.

Moreover, the integration of cyclopropane-containing moieties into larger molecular frameworks has opened new avenues for exploring novel therapeutic targets. For example, researchers have reported that 2-(cyclopropanesulfonyl)-2,3-dihydro-1H-isoindole derivatives exhibit selective inhibition against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. This suggests that the compound could serve as a lead molecule for developing innovative treatments in this area.

In conclusion, 2-(cyclopropanesulfonyl)-2,3-dihydro-1H-isoindole represents a compelling example of how structural innovation can drive advancements in chemical research and drug development. With its unique combination of functional groups and promising biological activity, this compound continues to be a focal point for scientists seeking to push the boundaries of modern medicine.